Cas no 2171735-47-8 (methyl 3-(2-carbamoylazetidin-1-yl)-2,2-dimethylpropanoate)

• Product Name: methyl 3-(2-carbamoylazetidin-1-yl)-2,2-dimethylpropanoate
• CAS No: 2171735-47-8
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 6280240
• PubChem ID: 165508131
• Update Time: 2025-06-28

methyl 3-(2-carbamoylazetidin-1-yl)-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-carbamoylazetidin-1-yl)-2,2-dimethylpropanoate
• 2171735-47-8
• EN300-1281407

• Inchi： 1S/C10H18N2O3/c1-10(2,9(14)15-3)6-12-5-4-7(12)8(11)13/h7H,4-6H2,1-3H3,(H2,11,13)
• InChI Key： RINBPSHJVIIOAM-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)CN1CCC1C(N)=O)=O

Computed Properties

• Exact Mass: 214.13174244g/mol
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 3-(2-carbamoylazetidin-1-yl)-2,2-dimethylpropanoate

Methyl 3-(2-Carbamoylazetidin-1-yl)-2,2-dimethylpropanoate: A Comprehensive Overview

Methyl 3-(2-carbamoylazetidin-1-yl)-2,2-dimethylpropanoate (CAS No. 2171735-47-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a carbamoylazetidine moiety and a dimethylpropanoate ester group. These structural elements contribute to its pharmacological properties and make it a promising candidate for various drug development initiatives.

The carbamoylazetidine moiety is particularly noteworthy due to its ability to interact with specific biological targets. Recent studies have shown that this functional group can modulate the activity of enzymes and receptors involved in various physiological processes, such as inflammation and pain signaling. The dimethylpropanoate ester group, on the other hand, enhances the compound's solubility and stability, making it more suitable for pharmaceutical formulations.

In the context of drug discovery, methyl 3-(2-carbamoylazetidin-1-yl)-2,2-dimethylpropanoate has been evaluated for its potential as an analgesic and anti-inflammatory agent. Preclinical studies have demonstrated that this compound exhibits potent analgesic effects in animal models of pain, suggesting its potential for the treatment of chronic pain conditions. Additionally, it has shown anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and mediators.

The mechanism of action of methyl 3-(2-carbamoylazetidin-1-yl)-2,2-dimethylpropanoate is not yet fully understood, but recent research has provided valuable insights. Studies have indicated that the compound may interact with specific G-protein coupled receptors (GPCRs) and ion channels, which are known to play crucial roles in pain and inflammation pathways. This interaction could potentially lead to the modulation of intracellular signaling cascades, thereby exerting its therapeutic effects.

Beyond its analgesic and anti-inflammatory properties, methyl 3-(2-carbamoylazetidin-1-yl)-2,2-dimethylpropanoate has also shown promise in other therapeutic areas. For instance, preliminary investigations have suggested that it may have neuroprotective effects by reducing oxidative stress and promoting neuronal survival. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The development of methyl 3-(2-carbamoylazetidin-1-yl)-2,2-dimethylpropanoate as a therapeutic agent is still in its early stages, but ongoing research is expected to provide more detailed information about its safety and efficacy. Clinical trials are currently being planned to evaluate its potential benefits in human patients. These trials will focus on assessing the compound's pharmacokinetics, pharmacodynamics, and safety profile in different patient populations.

In conclusion, methyl 3-(2-carbamoylazetidin-1-yl)-2,2-dimethylpropanoate (CAS No. 2171735-47-8) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and pharmacological properties make it an attractive candidate for further drug development efforts. As research in this area continues to advance, it is likely that this compound will play a significant role in the treatment of various medical conditions.